Manoyl oxide

• Molecular Formula: C20H34O
• Molecular Weight: 290.5 g/mol
• InChI: InChI=1S/C20H34O/c1-7-18(4)13-9-16-19(5)12-8-11-17(2,3)15(19)10-14-20(16,6)21-18/h7,15-16H,1,8-14H2,2-6H3/t15?,16?,18-,19-,20+/m0/s1
• InChIKey: IGGWKHQYMAJOHK-NKBYQBPKSA-N

Manoyl Oxide Research Procurement Overview

Manoyl oxide is a tricyclic labdane diterpenoid (C₂₀H₃₄O) existing as two C-13 epimers—(13R)-manoyl oxide and ent-13-epi-manoyl oxide—that exhibit markedly different biological profiles [1]. It serves as the first dedicated intermediate in the biosynthesis of forskolin, the clinically relevant adenylate cyclase activator, in Coleus forskohlii [2]. Unlike the downstream product forskolin, manoyl oxide itself does not activate adenylate cyclase but demonstrates independent antibacterial, anti-inflammatory, and cytotoxic activities whose potency and selectivity are strongly influenced by stereochemistry at C-13 and the presence or absence of specific oxygenated substituents [3].

1

Stereospecific forskolin precursor for metabolic engineering and synthetic biology pathways

2

Epimer-dependent antibacterial and cytotoxicity screening scaffold

3

Eicosanoid pathway modulation without upstream phospholipase A₂ target engagement

• [1] Demetzos C, et al. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorg Med Chem Lett. 2002;12(24):3605-3609. doi:10.1016/s0960-894x(02)00792-8. PMID: 12443786. View Source
• [2] Pateraki I, Andersen-Ranberg J, Hamberger B, et al. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiol. 2014;164(3):1222-1236. doi:10.1104/pp.113.228429. PMID: 24481136. View Source
• [3] de las Heras B, Villar A, Vivas JM, Hoult JR. Non-cytotoxic inhibition of macrophage eicosanoid biosynthesis and effects on leukocyte functions and reactive oxygen species of two novel anti-inflammatory plant diterpenoids. Planta Med. 1994;60(6):501-506. doi:10.1055/s-2006-959559. PMID: 7809200. View Source

Structural and Stereochemical Differentiation from Related Labdanes

Manoyl oxide occupies a specific structural niche among labdane diterpenoids that precludes simple substitution by its closest chemical relatives. The presence or absence of the two tertiary hydroxyl groups distinguishes manoyl oxide from sclareol (which bears both hydroxyls and is 25-fold more cytotoxic against MCF-7 cells) [1]. At the C-13 position, epimerization flips antibacterial potency against Gram-positive strains [2]. Furthermore, the acetoxylated manoyl oxide derivative (manoyl oxide F1) selectively inhibits eicosanoid biosynthesis but—unlike the co-occurring labdane F2—completely lacks human secretory phospholipase A₂ (sPLA₂) inhibitory activity, demonstrating that even within the same plant extract, structurally related labdanes exhibit mechanistically distinct polypharmacology [3]. Substituting one manoyl oxide species for another without stereochemical and substituent verification therefore carries a high risk of obtaining qualitatively different biological outcomes.

Sclareol analog

Cytotoxicity profile may differ substantially; hydroxylation-dependent potency shifts observed in MCF-7 models

ent-13-epi-manoyl oxide

Epimerization alters antibacterial activity against Gram-positive strains; GC-MS ratio may serve as identity check

Labdane F2 analog

Anti-inflammatory target profile diverges; sPLA₂ inhibition absent in manoyl oxide F1 despite shared eicosanoid suppression

• [1] Gani I, et al. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2024; online ahead of print. doi:10.1080/14786419.2024.2342558. PMID: 38635350. View Source
• [2] Demetzos C, et al. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorg Med Chem Lett. 2002;12(24):3605-3609. doi:10.1016/s0960-894x(02)00792-8. PMID: 12443786. View Source
• [3] de las Heras B, Villar A, Vivas JM, Hoult JR. Novel anti-inflammatory plant labdanes: comparison of in vitro properties with aspirin and indomethacin. Agents Actions. 1994;41(1-2):114-117. doi:10.1007/BF01986410. PMID: 8079815. View Source

Quantitative Differentiation Evidence

Cytotoxic Potency vs. Sclareol in MCF-7 Cells

In a direct head-to-head cytotoxic evaluation, manoyl oxide exhibited an IC₅₀ of 50 µM against the MCF-7 breast cancer cell line, compared to sclareol (its dihydroxylated parent diterpene alcohol) with an IC₅₀ of 2.0 µM—a 25-fold difference in potency [1]. The study's authors explicitly concluded that the two tertiary hydroxyl groups present in sclareol but absent in manoyl oxide are necessary for cytotoxic activity [1]. This finding establishes that manoyl oxide is not merely a less potent analog but rather a structurally distinct scaffold whose biological activity landscape is orthogonal to that of sclareol, making it suitable for applications where lower basal cytotoxicity is desired or where manoyl oxide serves as a synthetic precursor for further elaboration via Heck coupling.

Cytotoxicity vs Sclareol

head-to-head

Manoyl oxide IC₅₀ = 50 µM vs sclareol IC₅₀ = 2.0 µM (MCF-7)

Supports cytotoxicity endpoint review; scaffold with lower basal cytotoxicity for derivatization

25-fold difference attributed to two tertiary hydroxyls in sclareol

Evidence Dimension	Cytotoxic potency (IC₅₀) against MCF-7 breast cancer cells
Target Compound Data	Manoyl oxide IC₅₀ = 50 µM
Comparator Or Baseline	Sclareol IC₅₀ = 2.0 µM
Quantified Difference	25-fold lower potency for manoyl oxide (manoyl oxide is less active)
Conditions	In vitro MTT cytotoxicity assay; MCF-7 human breast adenocarcinoma cell line; compounds derived from Salvia sclarea via CAN-mediated cyclization followed by Boron-Heck coupling

Why This Matters

Procurement decisions for a diterpene scaffold intended for derivatization rather than direct high-potency application should favor manoyl oxide over sclareol due to its lower basal cytotoxicity and the demonstrated ability to enhance activity through Heck-coupled analogs.

• [1] Gani I, et al. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2024; online ahead of print. doi:10.1080/14786419.2024.2342558. PMID: 38635350. View Source

Antibacterial Activity and GC-MS Epimer Resolution

The two C-13 epimers of manoyl oxide display differential antibacterial activity: ent-13-epi-manoyl oxide appears more active than its epimeric congener (manoyl oxide) against Gram-positive bacteria [1]. A validated GC-MS method enables routine differentiation of the two stereoisomers in plant extracts and essential oils based on the ratio of fragment ion intensities m/z 275 : m/z 257, which is consistently lower in ent-13-epi-manoyl oxide than in manoyl oxide [1]. In manoyl oxide, the two ions are nearly equal in intensity, whereas in the 13-epi isomer the m/z 257 ion predominates over m/z 275 [1]. This analytical method allows calculation of epimeric purity, a critical quality attribute not routinely assessed in vendor-supplied material.

Antibacterial & Epimer ID

head-to-head

ent-13-epi-manoyl oxide more active vs Gram-positive; GC-MS ion ratio m/z 275 : m/z 257 differentiates epimers

Supports antimicrobial screening context and stereochemical quality control

Epimeric purity assessment available via validated GC-MS method

Evidence Dimension	Antibacterial activity against Gram-positive bacteria; GC-MS fragment ion ratio (m/z 275 : m/z 257)
Target Compound Data	Manoyl oxide: m/z 275 ≈ m/z 257 (ions nearly equal); relatively weaker antibacterial activity against Gram-positive strains
Comparator Or Baseline	ent-13-epi-manoyl oxide: m/z 275 : m/z 257 ratio is lower (m/z 257 > m/z 275); stronger antibacterial activity against Gram-positive bacteria
Quantified Difference	Qualitative difference in antibacterial activity (ent-13-epi-manoyl oxide more active); quantifiable difference in GC-MS fragment ion ratio enabling stereochemical assignment
Conditions	GC-MS analysis with NMR and computational chemistry validation; antibacterial evaluation of epimeric mixtures from plant extracts

Why This Matters

Without stereochemical specification and verification via GC-MS, procurement of 'manoyl oxide' may yield variable epimeric mixtures with unpredictable antibacterial potency, making the C-13 epimeric ratio an essential quality specification.

• [1] Demetzos C, et al. A simple and rapid method for the differentiation of C-13 manoyl oxide epimers in biologically important samples using GC-MS analysis supported with NMR spectroscopy and computational chemistry results. Bioorg Med Chem Lett. 2002;12(24):3605-3609. doi:10.1016/s0960-894x(02)00792-8. PMID: 12443786. View Source

Anti-Inflammatory Mechanism Selectivity vs. Labdane F2

In a direct comparative study of two diterpenoids co-isolated from Sideritis javalambrensis, manoyl oxide F1 (ent-13-epi-12α-acetoxy-manoyl oxide) and labdane F2 (ent-8α-hydroxy-labda-13(16),14-diene) both inhibited thromboxane B₂ and leukotriene B₄ generation by A23187-treated rat peritoneal leukocytes at 10⁻⁵ to 10⁻⁴ M [1]. However, only labdane F2 inhibited human secretory synovial phospholipase A₂ (sPLA₂) activity at 10⁻³ M—a property completely absent in manoyl oxide F1 [1]. In a separate assay, labdane F2 inhibited prostaglandin E₂ generation in zymosan-activated mouse peritoneal macrophages with an approximate IC₅₀ of 3 µM, and was more potent than manoyl oxide F1 in this system [2]. Neither compound affected superoxide generation, granular enzyme secretion, or non-enzymatic lipid peroxidation, and both were non-cytotoxic to leukocytes up to 3 × 10⁻⁵ M [2]. This pattern establishes that manoyl oxide F1 acts downstream at the cyclooxygenase/5-lipoxygenase level without engaging the phospholipase A₂ target.

Mechanism vs Labdane F2

head-to-head

Manoyl oxide F1: no sPLA₂ inhibition at 10⁻³ M; labdane F2 inhibits sPLA₂ and PGE₂ (IC₅₀ ~3 µM)

Supports eicosanoid pathway interpretation without upstream phospholipase A₂ confounding

Both non-cytotoxic to leukocytes up to 30 µM

Evidence Dimension	Human secretory phospholipase A₂ (sPLA₂) inhibition; prostaglandin E₂ generation inhibition
Target Compound Data	Manoyl oxide F1: No sPLA₂ inhibition at 10⁻³ M; inhibits LTB₄ and TXB₂ at 10⁻⁵–10⁻⁴ M; less potent PGE₂ inhibition than F2
Comparator Or Baseline	Labdane F2: Inhibits human sPLA₂ at 10⁻³ M; inhibits LTB₄ and TXB₂ at 10⁻⁴ M; PGE₂ inhibition IC₅₀ ≈ 3 µM (zymosan-activated macrophages)
Quantified Difference	Qualitatively different target profile: F1 lacks sPLA₂ activity entirely; F2 is more potent at PGE₂ inhibition (IC₅₀ ≈ 3 µM vs. weaker activity for F1)
Conditions	In vitro; A23187-stimulated rat peritoneal leukocytes (LTB₄/TXB₂); zymosan-activated mouse peritoneal macrophages (PGE₂); human secretory synovial PLA₂ assay

Why This Matters

When anti-inflammatory mechanism of action matters, manoyl oxide F1 offers eicosanoid inhibition without sPLA₂ activity—a cleaner target profile that avoids the broader upstream phospholipid signaling interference inherent to labdane F2.

• [1] de las Heras B, Villar A, Vivas JM, Hoult JR. Novel anti-inflammatory plant labdanes: comparison of in vitro properties with aspirin and indomethacin. Agents Actions. 1994;41(1-2):114-117. doi:10.1007/BF01986410. PMID: 8079815. View Source
• [2] de las Heras B, Villar A, Vivas JM, Hoult JR. Non-cytotoxic inhibition of macrophage eicosanoid biosynthesis and effects on leukocyte functions and reactive oxygen species of two novel anti-inflammatory plant diterpenoids. Planta Med. 1994;60(6):501-506. doi:10.1055/s-2006-959559. PMID: 7809200. View Source

Cancer Cell Selectivity Index vs. Etoposide

13-epi-manoyl oxide, isolated from Salvia macrosiphon, demonstrated IC₅₀ values of 19.37, 15.79, and 22.24 µM against A549 (lung), MCF-7 (breast), and MDA-MB-231 (triple-negative breast) cancer cell lines, respectively, compared to the reference chemotherapeutic etoposide with IC₅₀ values of 28.17, 37.51, and 34.49 µM [1]. Critically, the selectivity index (SI = IC₅₀ normal cells / IC₅₀ cancer cells) of 13-epi-manoyl oxide was computed as 17.4, 21.4, and 15.2 on A549, MCF-7, and MDA-MB-231 respectively, versus etoposide's SI values of 5.6, 4.2, and 4.6 [1]. This represents an approximately 3- to 5-fold improvement in selectivity, meaning 13-epi-manoyl oxide discriminates between cancerous and normal human dermal fibroblast (HDF) cells to a significantly greater degree than the established clinical agent.

Selectivity vs Etoposide

head-to-head

13-epi-manoyl oxide SI = 17.4–21.4 vs etoposide SI = 4.2–5.6 (A549, MCF-7, MDA-MB-231)

Reported selectivity endpoint review; higher discrimination between cancer and normal fibroblasts

3–5× higher selectivity index; MTT assay 48 h

Evidence Dimension	Cytotoxicity (IC₅₀) and Selectivity Index (SI) against cancer vs. normal cells
Target Compound Data	13-epi-manoyl oxide: IC₅₀ = 19.37 (A549), 15.79 (MCF-7), 22.24 (MDA-MB-231) µM; SI = 17.4 (A549), 21.4 (MCF-7), 15.2 (MDA-MB-231)
Comparator Or Baseline	Etoposide: IC₅₀ = 28.17 (A549), 37.51 (MCF-7), 34.49 (MDA-MB-231) µM; SI = 5.6 (A549), 4.2 (MCF-7), 4.6 (MDA-MB-231)
Quantified Difference	13-epi-manoyl oxide: 1.45- to 2.37-fold lower IC₅₀ (more potent); 3.1- to 5.1-fold higher SI (more selective for cancer over normal HDF cells)
Conditions	In vitro MTT assay; 48 h exposure; human cancer cell lines A549, MCF-7, MDA-MB-231; normal Human Dermal Fibroblast (HDF) for SI calculation

Why This Matters

For procurement aimed at anticancer lead development, 13-epi-manoyl oxide's 3–5× higher selectivity index over etoposide makes it a preferred scaffold for programs targeting cancer-selective cytotoxicity with minimized fibroblast toxicity.

• [1] Zarshenas MM, et al. Phytochemical constituents and biological activities of Salvia macrosiphon Boiss. BMC Chemistry. 2021;15:4. doi:10.1186/s13065-020-00728-9. View Source

Biosynthetic Role as Forskolin Precursor

(13R)-manoyl oxide is the first dedicated intermediate in the biosynthesis of forskolin, formed stereospecifically from geranylgeranyl diphosphate (GGPP) by the sequential action of the class II diterpene synthase CfTPS2 (yielding copal-8-ol diphosphate) and the class I diterpene synthase CfTPS3 [1]. This pathway node is unique: while other labdane diterpenoids such as sclareol, labdane F2, and ent-13-epi-manoyl oxide are terminal metabolites in their respective pathways, (13R)-manoyl oxide is the obligate precursor for downstream oxygenation by CYP76AH15 to yield 11-oxo-13R-manoyl oxide and ultimately forskolin [2]. No other labdane diterpenoid can substitute for (13R)-manoyl oxide in this biosynthetic sequence, as demonstrated by the strict substrate specificity of CfTPS3 and the CYP76AH subfamily [2]. Engineered Saccharomyces cerevisiae strains expressing CfTPS2 and CfTPS3 achieved de novo production of 3 g/L 13R-manoyl oxide from glucose in fed-batch fermentation—the highest titer reported to date [3].

Forskolin Biosynthesis

supporting

3 g/L (13R)-manoyl oxide achieved in engineered yeast fed-batch

Reported biosynthetic pathway context; unique dedicated intermediate for forskolin

CfTPS2/CfTPS3 required; strict substrate specificity confirmed

Evidence Dimension	Biosynthetic role: dedicated intermediate vs. terminal metabolite; recombinant production titer
Target Compound Data	(13R)-manoyl oxide: obligate biosynthetic intermediate for forskolin; recombinant production titer up to 3 g/L in engineered S. cerevisiae
Comparator Or Baseline	Sclareol, labdane F2, ent-13-epi-manoyl oxide, and other labdane diterpenoids: terminal metabolites that cannot serve as forskolin biosynthetic precursors; no comparable recombinant production titers reported for manoyl oxide analogs
Quantified Difference	Qualitatively unique biosynthetic role; 3 g/L recombinant titer (142-fold improvement from 2.31 mg/L initial titer via stepwise metabolic engineering)
Conditions	In planta: Coleus forskohlii root cork cells; In vivo recombinant: S. cerevisiae CEN.PK2-1C; fed-batch fermentation in 5 L bioreactor

Why This Matters

For synthetic biology and metabolic engineering programs targeting forskolin or forskolin analogs, (13R)-manoyl oxide is the irreplaceable gateway intermediate—procurement of the correct (13R) stereoisomer with verified identity is essential for any downstream pathway reconstruction.

• [1] Pateraki I, Andersen-Ranberg J, Hamberger B, et al. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiol. 2014;164(3):1222-1236. doi:10.1104/pp.113.228429. PMID: 24481136. View Source
• [2] Forman V, Bjerg-Jensen N, Dyekjær JD, Møller BL, Pateraki I. Engineering of CYP76AH15 can improve activity and specificity towards forskolin biosynthesis in yeast. Microb Cell Fact. 2018;17(1):181. doi:10.1186/s12934-018-1027-3. PMID: 30453976. View Source
• [3] Zhang C, Ju H, Lu CZ, et al. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae. Microb Cell Fact. 2019;18:73. doi:10.1186/s12934-019-1123-z. View Source

Cytotoxicity Profile in Leukemic Cell Lines

ent-13-epi-manoyl oxide and mixtures of manoyl oxide isomers were evaluated at 10⁻⁴ M against nine human leukemic cell lines, exhibiting growth inhibition ranging from 11.1% to 32.2% of the activity of the positive control vinblastine [1]. This moderate and tumor-type-dependent activity contrasts sharply with the behavior of sclareol, which at similar concentrations shows more potent and broader cytotoxicity. The modest activity of ent-13-epi-manoyl oxide against leukemic cells, combined with its higher selectivity index against solid tumor lines (as established in the etoposide comparison above), suggests a solid-tumor-preferring cytotoxicity profile that differentiates this epimer from both the more broadly cytotoxic sclareol and the mechanistically distinct manoyl oxide F1.

Leukemic Cell Activity

cross-study

11.1–32.2% of vinblastine control activity at 10⁻⁴ M across nine leukemic lines

Supports leukemic cell-model response context; solid-tumor-preferring profile observed

Moderate activity relative to sclareol broad cytotoxicity

Evidence Dimension	Cytotoxic activity against leukemic cell lines (percentage of vinblastine control activity)
Target Compound Data	ent-13-epi-manoyl oxide: 11.1–32.2% of vinblastine control activity at 10⁻⁴ M across nine leukemic cell lines
Comparator Or Baseline	Vinblastine (positive control, set as 100% activity); sclareol (cross-study: IC₅₀ = 2.0 µM against MCF-7 solid tumor cells, substantially more potent than manoyl oxide epimers)
Quantified Difference	ent-13-epi-manoyl oxide exhibits moderate antileukemic activity (11–32% of vinblastine) vs. sclareol which broadly inhibits multiple tumor types at low micromolar concentrations
Conditions	In vitro; nine human leukemic cell lines; 10⁻⁴ M compound concentration; activity expressed as percentage of vinblastine control

Why This Matters

For programs specifically targeting solid tumors over leukemias, ent-13-epi-manoyl oxide offers a more restricted cytotoxicity profile compared to the broadly active sclareol, potentially reducing off-target hematopoietic toxicity risk.

• [1] Angelopoulou D, Demetzos C, Dimas C, Perdetzoglou D, Loukis A. Essential oils and hexane extracts from leaves and fruits of Cistus monspeliensis. Cytotoxic activity of ent-13-epi-manoyl oxide and its isomers. Planta Med. 2001;67(2):168-171. doi:10.1055/s-2001-11497. PMID: 11301869. View Source

Research and Industrial Application Scenarios

Forskolin Pathway Reconstruction and Metabolic Engineering

Procurement of verified (13R)-manoyl oxide is mandatory for any synthetic biology program reconstructing the forskolin biosynthetic pathway. As the first dedicated intermediate, (13R)-manoyl oxide is the substrate for CYP76AH15-mediated C-11 oxidation, and no alternative labdane scaffold can substitute [1]. The availability of engineered yeast strains producing 3 g/L 13R-manoyl oxide enables scalable, fermentation-based supply routes for forskolin and its analogs, eliminating dependence on variable plant extraction [2]. Researchers must verify the (13R) stereochemistry of procured material, as the ent-13-epi epimer will not be accepted by downstream biosynthetic enzymes [1].

Solid Tumor Anticancer Lead Development

Programs seeking cancer cell-selective cytotoxic scaffolds with minimized fibroblast toxicity should prioritize 13-epi-manoyl oxide based on its 3–5× higher selectivity index compared to etoposide across A549, MCF-7, and MDA-MB-231 cell lines [1]. The quantitative SI data (17.4–21.4 for 13-epi-manoyl oxide vs. 4.2–5.6 for etoposide) provide a procurement justification grounded in therapeutic window considerations. The additional finding that ent-13-epi-manoyl oxide exhibits only 11–32% of vinblastine-level activity against leukemic lines further supports its preferential application in solid tumor, rather than hematopoietic malignancy, contexts [2].

Eicosanoid Inhibition Without sPLA₂ Activity

Investigators studying cyclooxygenase and 5-lipoxygenase pathway pharmacology without confounding upstream phospholipase A₂ modulation should select manoyl oxide F1 (ent-13-epi-12α-acetoxy-manoyl oxide). The direct comparative evidence demonstrates that manoyl oxide F1 inhibits LTB₄ and TXB₂ generation at 10⁻⁵–10⁻⁴ M while completely lacking sPLA₂ inhibitory activity at 10⁻³ M, in contrast to the co-occurring labdane F2 which inhibits all three targets [1]. This cleaner mechanistic profile makes manoyl oxide F1 the preferred tool compound for dissecting downstream eicosanoid pharmacology without the pleiotropic effects of sPLA₂ inhibition. Additionally, both F1 and F2 are non-cytotoxic to leukocytes up to 3 × 10⁻⁵ M, an important consideration for cell-based anti-inflammatory assays where compound toxicity could confound results [2].

Derivatizable Scaffold for Synthetic Chemistry

The 25-fold lower basal cytotoxicity of manoyl oxide (IC₅₀ = 50 µM) compared to sclareol (IC₅₀ = 2.0 µM) against MCF-7 cells makes manoyl oxide the preferred starting scaffold for programs that aim to build in cytotoxic activity through synthetic elaboration [1]. The demonstrated success of Boron-Heck coupling on the manoyl oxide core to generate analogs with enhanced cytotoxicity validates this strategy [1]. Furthermore, the scalable production of manoyl oxide via both semisynthesis from sclareol (using CAN or mordenite catalysis) and direct microbial fermentation at titers up to 3 g/L ensures adequate supply for medicinal chemistry campaigns [2][3].

Application

Selection Property

Validation Focus

Forskolin pathway reconstruction

Biosynthetic intermediate specificity

Verify (13R) stereochemistry identity and substrate acceptance

Solid-tumor anticancer lead development

Cancer-cell selectivity index profile

Solid-tumor cytotoxicity endpoints vs. fibroblast viability

Eicosanoid pathway dissection

Target selectivity (COX/5-LO without sPLA₂)

Inflammatory mediator inhibition at downstream enzyme level

Derivatizable scaffold for synthetic elaboration

Low basal cytotoxicity for functionalization

Heck coupling and other synthetic derivatization outcomes

• [1] Pateraki I, Andersen-Ranberg J, Hamberger B, et al. Manoyl oxide (13R), the biosynthetic precursor of forskolin, is synthesized in specialized root cork cells in Coleus forskohlii. Plant Physiol. 2014;164(3):1222-1236. doi:10.1104/pp.113.228429. PMID: 24481136. View Source
• [2] Zhang C, Ju H, Lu CZ, et al. High-titer production of 13R-manoyl oxide in metabolically engineered Saccharomyces cerevisiae. Microb Cell Fact. 2019;18:73. doi:10.1186/s12934-019-1123-z. View Source
• [3] Gani I, et al. Hemisynthesis and cytotoxic evaluation of manoyl oxide analogs from sclareol: effect of two tertiary hydroxyls & Heck coupling on cytotoxicity. Nat Prod Res. 2024; online ahead of print. doi:10.1080/14786419.2024.2342558. PMID: 38635350. View Source